3-(4-formyltetrahydro-2H-pyran-4-yl)propanenitrile

• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• IUPAC Name: 3-(4-formyloxan-4-yl)propanenitrile
• InChI: InChI=1S/C9H13NO2/c10-5-1-2-9(8-11)3-6-12-7-4-9/h8H,1-4,6-7H2
• InChI Key: DDKZPEDQJXHIAS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CCC#N)C=O

Description

3-(4-formyltetrahydro-2H-pyran-4-yl)propanenitrile is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tetrahydro-2H-pyran-4-carbaldehyde (1.0 g, 8.77 mmol) and acrylonitrile (0.6 mL, 8.77 mmol) in dioxane (5 mL) was cooled to 0° C., treated with benzyltrimethylammonium hydroxide (0.04 mL, 40% in methanol), stirred at 0° C. for 30 minutes, warmed to room temperature, and stirred for 18 hours. The mixture was neutralized with 1N HCl and extracted with ethyl acetate. The organic phase was washed with aqueous saturated NaHCO3, dried (Na2SO4), filtered, and concentrated. The oil was purified by flash chromatography eluting with 0% to 50% ethyl acetate/hexane to provide the desired product as a colorless oil (0.777 g, 53% yield).